Cas no 848410-13-9 (1-Boc-Octahydropyrrolo[3,2-c]pyridine)

• Product Name: 1-Boc-Octahydropyrrolo[3,2-c]pyridine
• CAS No: 848410-13-9
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• MDL: MFCD11877862
• CID: 1006830
• PubChem ID: 49761056
• Update Time: 2025-05-20

1-Boc-Octahydropyrrolo[3,2-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 1-Boc-Octahydropyrrolo[3,2-c]pyridine
• tert-butyl octahydropyrrolo[3,2-c]pyridine-1-carboxylate
• SY344316
• SY007469
• AKOS005166977
• tert-Butyl octahydro-1H-pyrrolo[3,2-c]pyridine-1-carboxylate
• 1147422-00-1
• 1-Boc-1H-octahydropyrrolo[3 pound not2-c]pyridine
• MFCD18632657
• SB30849
• (3aS,7aR)-1-Boc-octahydro-5-azaindole
• HMLJDLIVSQQLPO-UHFFFAOYSA-N
• YIB41013
• (3aR,7aS)-1-Boc-octahydro-5-azaindole
• SCHEMBL993785
• FT-0766114
• PB13483
• MFCD11877862
• SY344317
• tert-Butyloctahydro-1H-pyrrolo[3,2-c]pyridine-1-carboxylate
• OCTAHYDRO-PYRROLO[3,2-C]PYRIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 1H-Pyrrolo[3,2-c]pyridine-1-carboxylic acid, octahydro-, 1,1-dimethylethyl ester
• t-Butyl octahydro-1H-pyrrolo[3,2-c]pyridine-1-carboxylate
• tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[3,2-c]pyridine-1-carboxylate
• EN300-90568
• CS-0036924
• 1-BOC-1H-OCTAHYDROPYRROLO[3,2-C]PYRIDINE
• rac-tert-butyl (3aR,7aS)-octahydro-1H-pyrrolo[3,2-c]pyridine-1-carboxylate, cis
• 848410-13-9
• AS-42534
• DB-353102
• (3aR,7aS)-rel-tert-Butyl octahydro-1H-pyrrolo[3,2-c]pyridine-1-carboxylate

• MDL： MFCD11877862
• Inchi： 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-7-5-9-8-13-6-4-10(9)14/h9-10,13H,4-8H2,1-3H3
• InChI Key： HMLJDLIVSQQLPO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2CNCCC12)=O

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.6Ų

Additional information on 1-Boc-Octahydropyrrolo[3,2-c]pyridine

Comprehensive Guide to 1-Boc-Octahydropyrrolo[3,2-c]pyridine (CAS No. 848410-13-9): Properties, Applications, and Market Insights

1-Boc-Octahydropyrrolo[3,2-c]pyridine (CAS No. 848410-13-9) is a specialized heterocyclic compound widely utilized in pharmaceutical research and organic synthesis. This Boc-protected derivative of octahydropyrrolo[3,2-c]pyridine serves as a crucial building block in drug discovery, particularly for central nervous system (CNS) targeting molecules. Its unique fused bicyclic structure combines the features of pyrrolidine and pyridine rings, offering versatile reactivity for medicinal chemistry applications.

The growing demand for 1-Boc-Octahydropyrrolo[3,2-c]pyridine reflects current trends in neuropharmaceutical development, where researchers seek novel scaffolds for GPCR modulators and enzyme inhibitors. Recent studies highlight its potential in developing treatments for neurological disorders, aligning with the pharmaceutical industry's focus on blood-brain barrier permeable compounds. The tert-butoxycarbonyl (Boc) protecting group enhances the compound's stability during synthetic transformations while allowing selective deprotection when needed.

From a synthetic chemistry perspective, 1-Boc-Octahydropyrrolo[3,2-c]pyridine offers several advantages. Its saturated nitrogen heterocycle provides conformational rigidity while maintaining sufficient flexibility for molecular interactions. The compound's chiral centers make it particularly valuable for asymmetric synthesis, addressing the pharmaceutical industry's need for enantiomerically pure intermediates. Recent publications in ACS Medicinal Chemistry Letters and Journal of Organic Chemistry have featured derivatives of this scaffold in drug discovery programs.

The commercial availability of 1-Boc-Octahydropyrrolo[3,2-c]pyridine (CAS 848410-13-9) has expanded significantly in response to growing research applications. Current market analysis shows increasing procurement by contract research organizations (CROs) and academic laboratories working on neurodegenerative disease targets. Suppliers typically offer this compound in various purity grades (98-99.5%) with comprehensive analytical data sheets including HPLC chromatograms and NMR spectra for quality verification.

Storage and handling recommendations for 1-Boc-Octahydropyrrolo[3,2-c]pyridine follow standard protocols for nitrogen-containing heterocycles. The compound remains stable at room temperature when protected from moisture, though long-term storage under inert atmosphere is recommended. Researchers should note its solubility profile—readily soluble in dichloromethane and tetrahydrofuran, moderately soluble in ethyl acetate, and sparingly soluble in hexanes—when planning synthetic operations.

Emerging applications of 1-Boc-Octahydropyrrolo[3,2-c]pyridine derivatives include their use as ligands for transition metal catalysis and organocatalysts in asymmetric synthesis. The scaffold's structural features enable diverse functionalization at multiple positions, making it valuable for structure-activity relationship (SAR) studies. Recent patent filings indicate growing interest from major pharmaceutical companies in this chemical space, particularly for neurological indications and pain management therapeutics.

Quality control standards for 1-Boc-Octahydropyrrolo[3,2-c]pyridine (CAS 848410-13-9) have become more stringent as its pharmaceutical applications expand. Reputable suppliers now provide batch-specific residual solvent analysis, heavy metal screening, and chiral purity verification to meet regulatory requirements. Analytical methods typically employ reverse-phase HPLC with UV detection at 210-220 nm, complemented by mass spectrometric confirmation of molecular weight.

The synthetic versatility of 1-Boc-Octahydropyrrolo[3,2-c]pyridine enables its transformation into various pharmacologically active structures. Recent literature describes its conversion to spirocyclic derivatives for allosteric modulator development and incorporation into macrocyclic drug candidates. The compound's hydrogen bonding capacity and lipophilic character make it particularly suitable for designing CNS-penetrant molecules, addressing one of modern drug discovery's key challenges.

Regulatory considerations for 1-Boc-Octahydropyrrolo[3,2-c]pyridine focus on its classification as a research chemical rather than a controlled substance. Researchers should consult their institutional guidelines regarding laboratory safety protocols when handling this material. The compound's non-hazardous nature under normal conditions facilitates its international shipping and distribution to research facilities worldwide.

Future prospects for 1-Boc-Octahydropyrrolo[3,2-c]pyridine applications appear promising, with increasing interest in three-dimensional drug scaffolds that offer improved target selectivity. The pharmaceutical industry's shift toward fragment-based drug discovery further enhances the value of such structurally diverse building blocks. Ongoing research explores its incorporation into PROTAC molecules and covalent inhibitors, expanding its utility beyond traditional medicinal chemistry approaches.

For researchers sourcing 1-Boc-Octahydropyrrolo[3,2-c]pyridine (CAS 848410-13-9), key purchasing considerations include supplier reliability, batch-to-batch consistency, and comprehensive analytical documentation. The compound's pricing reflects its synthetic complexity and purification requirements, with current market prices varying based on quantity and purity specifications. Many suppliers now offer custom synthesis services for derivatives and analogs to support specialized research needs.